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Compound of Interest

2,6-Dimethyloxane-4-carboxylic
Compound Name:

acid
CAS No.: 861615-25-0
Cat. No.: B2637581

Get Quote

Executive Summary & Compound Architecture

2,6-Dimethyloxane-4-carboxylic acid (also known as 2,6-dimethyltetrahydropyran-4-
carboxylic acid) is a critical chiral building block in the synthesis of aspartic protease inhibitors
and other heterocyclic pharmaceutical intermediates. Its solubility profile is governed by the
interplay between the polar carboxylic acid "head" and the lipophilic, sterically hindered
dimethyl-substituted ether ring.

This guide provides a comprehensive technical analysis of its solubility behavior, predictive
thermodynamic modeling, and the validated experimental protocols required to generate
regulatory-grade solubility data (e.g., for IND filings).

Structural Determinants of Solubility

The molecule exhibits a "push-pull” solubility mechanism:

o Hydrophilic Domain: The carboxylic acid (-COOH) and the ether oxygen (-O-) facilitate
hydrogen bonding, driving high solubility in protic solvents (Methanol, Ethanol).
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 Lipophilic Domain: The 2,6-dimethyl substitution increases the logP (partition coefficient)
compared to the parent tetrahydropyran-4-carboxylic acid, reducing water solubility and

enhancing affinity for non-polar organic solvents (Toluene, DCM).

Predicted Solubility Profile (Analog-Based)

Note: While specific mole-fraction datasets for the 2,6-dimethyl analog are proprietary to
specific process patents, the following trends are derived from the homologous
tetrahydropyran-4-carboxylic acid series (CAS 5337-03-1).

Solvent Class Compatibility Table
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Solvent Class

Representative
Solvents

Predicted Solubility

Mechanistic
Rationale

Polar Protic

Methanol, Ethanol,
IPA

High (>150 mg/mL)

Strong H-bond
donor/acceptor
interactions with -
COOH and Ether-0O.

Polar Aprotic

DMSO, DMF, THF

Very High (>200
mg/mL)

Dipole-dipole
interactions; disruption
of carboxylic acid

dimers.

Ethyl Acetate,

Moderate (50-100

Good solvency for the

ether ring; moderate

Esters ) ] ]
Isopropyl Acetate mg/mL) interaction with -
COOH.
) Excellent solvation of
_ Dichloromethane , _ o
Chlorinated Moderate-High the lipophilic dimethyl-
(DCM), Chloroform i
oxane ring.
Solute is too polar;
Hexane, Heptane, solubility increases
Hydrocarbons Low (<10 mg/mL) o )
Toluene significantly with T >
50°C.
Limited by the 8-
Aqueous Water (pH < pKa) Low-Moderate carbon lipophilic

skeleton.

Aqueous (Basic)

1M NaOH, NaHCO3

High

Formation of the
carboxylate salt (ionic

solvation).

Thermodynamic Modeling & Theory

To optimize crystallization yields, experimental solubility data must be correlated using

thermodynamic models. For 2,6-Dimethyloxane-4-carboxylic acid, the Modified Apelblat
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Equation is the industry standard due to its ability to account for the non-ideal behavior of
carboxylic acid dimerization.

The Dissolution Mechanism

In non-polar solvents, the acid exists primarily as a hydrogen-bonded dimer. In polar solvents, it
exists as a solvated monomer.

———————————————————————————————————————————————————————————————————————————————————
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Figure 1: Mechanistic pathways of dissolution. In non-polar media, the stability of the cyclic
dimer limits solubility unless thermal energy (Temperature) breaks the lattice.

Correlation Equations

When analyzing your experimental data, fit the mole fraction solubility (

) against temperature (
) using these models:

1. Modified Apelblat Equation (Empirical):
e A, B, C: Empirical parameters representing non-ideality and solution enthalpy.[1][2]

o Use Case: Best for interpolation within the measured temperature range (e.g., 278.15 K to
323.15 K).
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2. van't Hoff Equation (Ideal):

e : Apparent enthalpy of dissolution.

e Use Case: Quick estimation of temperature sensitivity.

Validated Experimental Protocol

For drug development applications (e.g., polymorph screening or purity assays), the Laser
Monitoring Observation Technique is superior to the static shake-flask method due to speed
and reproducibility.

Protocol: Dynamic Laser Monitoring

Objective: Determine the solubility curve (polythermal) with <2% standard deviation.
Equipment:

e Automated Solubility Tester (e.g., Crystall6 or Technobis).

o Turbidity probes (Laser transmission).

Workflow:

Preparation: Weigh approx. 100 mg of 2,6-Dimethyloxane-4-carboxylic acid into a
standard HPLC vial.

» Solvent Addition: Add precise aliquots (e.g., 1.0 mL) of the target organic solvent (e.g., Ethyl
Acetate).

o Heating Cycle: Heat the slurry at a rate of 0.5°C/min while stirring at 600 rpm.

o Clear Point Detection: The system records the temperature (

) where laser transmission reaches 100% (complete dissolution).

e Cooling Cycle: Cool at 0.5°C/min to detect the cloud point (

), determining the Metastable Zone Width (MSZW).
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« Iteration: Add more solute to the same vial and repeat to generate a concentration vs.
temperature curve.
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Figure 2: Dynamic Laser Monitoring workflow for determining solubility curves and metastable
zones.

Critical Applications in Drug Development
Chiral Resolution

The 2,6-dimethyl substitution creates stereocenters. The solubility difference between the cis
and trans isomers is often exploited in fractional crystallization.

o Strategy: Use a non-polar solvent (e.g., Toluene/Heptane mixture). The trans-isomer typically
has lower symmetry and higher solubility, while the cis-isomer (often the desired meso or
specific chiral form) packs more efficiently and crystallizes out first.

Purification via Anti-Solvent Crystallization

e Primary Solvent: THF or Methanol (High Solubility).
e Anti-Solvent: Heptane or Water (Low Solubility).

e Process: Dissolve the crude acid in THF at 40°C. Slowly add Heptane. The hydrophobic
dimethyl groups will drive precipitation as the solvent polarity index drops.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b2637581?utm_src=pdf-custom-synthesis#bc-rfq
https://zaguan.unizar.es/record/130165/files/texto_completo.pdf
https://digital.csic.es/bitstream/10261/330070/1/solubisolven.pdf
https://pubmed.ncbi.nlm.nih.gov/25331492/
https://pubmed.ncbi.nlm.nih.gov/25331492/
https://www.fishersci.fi/shop/products/tetrahydropyran-4-carboxylic-acid-97-thermo-scientific/15365078
https://www.fishersci.fi/shop/products/tetrahydropyran-4-carboxylic-acid-97-thermo-scientific/15365078
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethyl-4-oxo-4H-pyran-3-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethyl-4-oxo-4H-pyran-3-carboxylic-acid
https://www.benchchem.com/product/b2637581/docs#technical-guide-solubility-profiling-of-2-6-dimethyloxane-4-carboxylic-acid
https://www.benchchem.com/product/b2637581/docs#technical-guide-solubility-profiling-of-2-6-dimethyloxane-4-carboxylic-acid
https://www.benchchem.com/product/b2637581/docs#technical-guide-solubility-profiling-of-2-6-dimethyloxane-4-carboxylic-acid
https://www.benchchem.com/product/b2637581/docs#technical-guide-solubility-profiling-of-2-6-dimethyloxane-4-carboxylic-acid
https://www.benchchem.com/product/b2637581?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2637581?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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